Cas no 2386539-84-8 (Ethyl 5-amino-3-bromo-2-hydroxybenzoate)

• Product Name: Ethyl 5-amino-3-bromo-2-hydroxybenzoate
• CAS No: 2386539-84-8
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 6016015
• PubChem ID: 165893497
• Update Time: 2025-07-19

Ethyl 5-amino-3-bromo-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-3-bromo-2-hydroxybenzoate
• 2386539-84-8
• EN300-27727460
• Ethyl 5-amino-3-bromo-2-hydroxybenzoate

• Inchi： 1S/C9H10BrNO3/c1-2-14-9(13)6-3-5(11)4-7(10)8(6)12/h3-4,12H,2,11H2,1H3
• InChI Key： RMPMHRBIBONKGJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(=O)OCC)C=1O)N

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.6Ų

Additional information on Ethyl 5-amino-3-bromo-2-hydroxybenzoate

Ethyl 5-amino-3-bromo-2-hydroxybenzoate (CAS No. 2386539-84-8): An Overview of Its Properties and Applications

Ethyl 5-amino-3-bromo-2-hydroxybenzoate (CAS No. 2386539-84-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The chemical formula of Ethyl 5-amino-3-bromo-2-hydroxybenzoate is C₁₀H₁₁BrNO₃. It is a white to off-white crystalline solid with a molecular weight of approximately 261.10 g/mol. The compound's structure features an aromatic ring substituted with an amino group, a bromo group, and a hydroxy group, along with an ester moiety. These functional groups contribute to its diverse chemical reactivity and biological properties.

In recent years, Ethyl 5-amino-3-bromo-2-hydroxybenzoate has been the subject of numerous studies aimed at elucidating its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Another significant area of research focuses on the anticancer potential of Ethyl 5-amino-3-bromo-2-hydroxybenzoate. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

Beyond its therapeutic applications, Ethyl 5-amino-3-bromo-2-hydroxybenzoate is also used as an intermediate in the synthesis of other biologically active compounds. Its reactivity and functional group diversity make it a valuable building block for the development of novel drugs and materials. For example, it can be used in the synthesis of derivatives with enhanced pharmacological properties or improved solubility profiles.

The synthesis of Ethyl 5-amino-3-bromo-2-hydroxybenzoate typically involves several steps, including the bromination of salicylic acid followed by esterification and amino group introduction. The specific synthetic route can vary depending on the desired purity and yield. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for producing this compound, which is an important consideration in modern pharmaceutical manufacturing.

In terms of safety and handling, Ethyl 5-amino-3-bromo-2-hydroxybenzoate should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal.

The future prospects for Ethyl 5-amino-3-bromo-2-hydroxybenzoate are promising. Ongoing research continues to uncover new applications and optimize existing ones. For instance, recent studies have explored its potential as a photodynamic therapy agent due to its ability to generate reactive oxygen species (ROS) upon light activation. This property could be harnessed for targeted cancer therapy with reduced side effects compared to traditional chemotherapy.

In conclusion, Ethyl 5-amino-3-bromo-2-hydroxybenzoate (CAS No. 2386539-84-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research in this field continues to advance, it is likely that new uses for this compound will be discovered, contributing to advancements in healthcare and materials science.